![molecular formula C12H10ClNO3 B1418514 5-chloro-2-methoxy-4-(1H-pyrrol-1-yl)benzoic acid CAS No. 1153234-69-5](/img/structure/B1418514.png)
5-chloro-2-methoxy-4-(1H-pyrrol-1-yl)benzoic acid
Overview
Description
5-Chloro-2-methoxy-4-(1H-pyrrol-1-yl)benzoic acid is a heterocyclic compound . It is a derivative of pyrazole, a five-membered heterocycle that is considered a pharmacologically important active scaffold . Pyrazole derivatives have been found to possess almost all types of pharmacological activities .
Scientific Research Applications
Synthesis and Applications in Analgesic and Anti-Inflammatory Agents
5-Chloro-2-methoxy-4-(1H-pyrrol-1-yl)benzoic acid, among other related compounds, has been explored for its potential in medicinal chemistry. For instance, derivatives of this compound have been synthesized and evaluated for their analgesic and anti-inflammatory activities. Notably, certain derivatives were found to be as potent or even more potent than indomethacin, a widely used anti-inflammatory and analgesic agent, in both acute and chronic animal models (Muchowski et al., 1985).
Neuroleptic Activity
In the realm of neuroleptic (antipsychotic) drugs, derivatives of this compound have been synthesized and assessed for their effects on stereotyped behavior in rats. These compounds displayed a significant inhibitory effect, with certain derivatives being notably more potent than standard treatments. The findings from these studies suggest that these compounds have potential applications in the treatment of psychosis (Iwanami et al., 1981).
Radiolabelling and Biodistribution
The compound has also been a subject of interest in studies focusing on the synthesis and radiolabelling of benzofuran derivatives. These derivatives, including ones related to this compound, have been explored as potential amyloid imaging agents for detecting β-amyloid plaques in Alzheimer’s disease (Labib, 2013).
properties
IUPAC Name |
5-chloro-2-methoxy-4-pyrrol-1-ylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO3/c1-17-11-7-10(14-4-2-3-5-14)9(13)6-8(11)12(15)16/h2-7H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTBFLHOEJYAUSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)O)Cl)N2C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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